Cas no 1105045-84-8 (4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)
4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(BENZYLOXY)-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-4-OXOBUTANOIC ACID
- N-Fmoc-L-aspartic Acid beta-Benzyl Ester
- Fmoc-D-aspartic acid EC-benzyl ester
- Fmoc-L-aspartic acid EC-benzyl ester
- N-Fmoc-D-aspartic Acid 4-Benzyl Ester
- SY032244
- SY110434
- 4-(BENZYLOXY)-2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-4-OXOBUTANOICACID
- 4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid
- (S)-2-(((9H-fluoren-9-yl)methoxy
- Aspartic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-(phenylmethyl) ester
- 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(benzyloxy)-4-oxobutanoic acid
- 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
-
- MDL: MFCD30180863
- Inchi: 1S/C26H23NO6/c28-24(32-15-17-8-2-1-3-9-17)14-23(25(29)30)27-26(31)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,31)(H,29,30)
- InChI Key: OQGAELAJEGGNKG-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 668
- XLogP3: 4
- Topological Polar Surface Area: 102
4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-297552-1g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 1g |
$1129.0 | 2023-09-06 | ||
| Enamine | EN300-297552-5g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 5g |
$3273.0 | 2023-09-06 | ||
| Enamine | EN300-297552-10g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 10g |
$4852.0 | 2023-09-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01040116-1g |
4-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95% | 1g |
¥280.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01040116-5g |
4-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95% | 5g |
¥1085.0 | 2023-04-05 | |
| Enamine | EN300-297552-0.05g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
| Enamine | EN300-297552-0.1g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
| Enamine | EN300-297552-0.25g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
| Enamine | EN300-297552-0.5g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
| Enamine | EN300-297552-1.0g |
4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid |
1105045-84-8 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 |
4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
Introduction to 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic Acid (CAS No. 1105045-84-8)
4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1105045-84-8, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid is characterized by its complex arrangement of functional groups, including a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino group. These features contribute to its unique chemical properties and potential biological interactions. The presence of the Fmoc group, in particular, makes this compound relevant in the context of peptide synthesis and proteomics, where it can serve as a protecting group for amino acids.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid suggest that it may have applications in the treatment of neurological disorders, inflammatory conditions, and other metabolic diseases. Current research is focused on understanding how this compound interacts with biological targets and whether it can elicit therapeutic effects.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the benzyloxy and Fmoc groups provides a versatile platform for chemical modifications, allowing researchers to fine-tune its properties for specific applications. For instance, modifications to the fluorenylmethoxycarbonyl group can alter the compound's solubility and stability, while changes to the benzyloxy group can influence its binding affinity to biological targets.
The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict the biological activity of new compounds. In the case of 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, computational modeling has been employed to identify potential binding sites on biological targets and to predict how modifications to its structure might affect its activity. These computational approaches have accelerated the drug discovery process and have helped researchers prioritize which compounds are most likely to yield successful outcomes.
Experimental studies have also provided valuable insights into the biological behavior of this compound. Initial assays have shown that it can interact with certain enzymes and receptors, suggesting potential therapeutic applications. For example, research indicates that it may inhibit enzymes involved in inflammation or promote the activity of receptors that regulate neurotransmitter release. These findings are particularly exciting given the increasing recognition of inflammation as a key factor in many diseases.
The synthesis of 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been particularly useful in constructing its intricate molecular framework. These advancements have not only facilitated research into its biological activity but also opened up possibilities for large-scale production if it proves to be a viable therapeutic agent.
The safety and efficacy of any new compound must be thoroughly evaluated before it can be considered for clinical use. In the case of 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, ongoing preclinical studies are being conducted to assess its toxicity profile and pharmacokinetic properties. These studies are essential for understanding how the compound behaves in living systems and for identifying any potential side effects or adverse reactions.
The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find use in research tools such as antibodies or probes that can help scientists better understand disease mechanisms at a molecular level. Additionally, its structural features make it a valuable candidate for developing new diagnostic assays or biomarkers for various conditions.
The future direction of research on 4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid will likely involve further optimization of its chemical structure to enhance its biological activity and reduce any potential side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one may play an increasingly important role in developing innovative treatments.
1105045-84-8 (4-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)